Cas no 1805083-27-5 (Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805083-27-5
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4871593
• Update Time: 2025-10-29

Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5ClF5NO2/c1-18-8(17)5-4(7(11)12)3(10)2-16-6(5)9(13,14)15/h2,7H,1H3
• InChI Key： HDRBKZOHEYNGMX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805083-27-5): A Comprehensive Overview

Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805083-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The< strong>5-chloro and 4-(difluoromethyl) groups in the molecular structure play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. The< strong>2-(trifluoromethyl) moiety further enhances its metabolic stability and bioavailability, making it an attractive scaffold for drug development. These structural elements are not only chemically intriguing but also biologically relevant, as they have been shown to influence receptor binding affinity and metabolic pathways.

In recent years, there has been growing interest in the development of novel compounds with enhanced efficacy and reduced side effects. Pyridine derivatives, including< strong>Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate, have emerged as promising candidates in this regard. For instance, studies have demonstrated that fluorinated pyridines can exhibit potent inhibitory activity against various enzymes and receptors involved in inflammatory and infectious diseases. The< strong>difluoromethyl group, in particular, has been shown to improve binding affinity by increasing lipophilicity and reducing metabolic susceptibility.

The< strong>3-carboxylate functionality in the compound's name is another key feature that contributes to its versatility. This group can participate in various chemical reactions, including esterification, hydrolysis, and amidation, allowing for further derivatization and customization. Such reactivity makes< strong>Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate a valuable intermediate in synthetic chemistry and a potential building block for more complex drug molecules.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies have shown that these compounds can exhibit high selectivity for target proteins, minimizing off-target effects. This selectivity is crucial for developing drugs with improved safety profiles. Additionally, the< strong>chloro substituent has been found to enhance binding interactions by participating in hydrogen bonding or halogen bonding with biological targets.

The pharmaceutical industry has been actively exploring the therapeutic potential of< strong>Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate. Preclinical studies have indicated that this compound may have applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases. For example, its ability to inhibit specific kinases or enzymes has been linked to potential anti-cancer effects. Furthermore, its interaction with inflammatory pathways suggests that it could be useful in developing anti-inflammatory therapies.

The synthesis of< strong>Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate presents both challenges and opportunities for chemists. The presence of multiple fluorinated groups requires careful handling during synthesis to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to produce this compound efficiently on a large scale. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

In conclusion, Methyl 5-chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805083-27-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.